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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475

Structural and Spectroscopic Overview

Orthoborates are characterized by the discrete planar trigonal anion [BOs]3~. In this structure,
the boron atom is bonded to three oxygen atoms, with no bridging oxygen atoms connecting to
other boron atoms. In contrast, metaborates consist of extended structures formed by corner-
sharing BOs triangles. These can form infinite chains of [BOs]n3"~ or cyclic structures, such as
the [B3Oe¢]3~ ring. These fundamental structural differences give rise to distinct spectroscopic

signatures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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